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A Comparative Guide to the Clinical Efficacy of Zimmer Biomet (ZBH) Hip Implants

This guide provides a comparative analysis of the clinical performance of Zimmer Biomet's hip

implants, with a focus on the Avenir® femoral stem and the G7® Acetabular System. The

information is intended for researchers, scientists, and drug development professionals,

offering a synthesis of available clinical data, experimental methodologies, and relevant

biological pathways.

Performance of ZBH Avenir® Femoral Stem
The Avenir® femoral stem is an uncemented hip implant designed for stability and favorable

patient outcomes. Clinical studies have demonstrated its long-term efficacy and survivorship.
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Implant
System

Study Follow-
up

Survivorship
(Stem
Revision for
Any Reason)

Key Functional
Outcomes

Complications/
Revisions

ZBH Avenir® 7 Years 98.9%[1]

Mean Harris Hip

Score (HHS):

93.1[1]

1 stem revision

for deep

infection; 4

acetabular

revisions[1]

DePuy Synthes

Corail®
10 Years

Standard

Collarless:

97.6%; Standard

Collared: 99.0%

[2][3][4]

Not specified in

this study

Not specified in

this study

Stryker

Accolade® II
3.5 Years (mean) 99.2%[5]

Not specified in

this study

Five times fewer

intraoperative

fractures

compared to

conventional

tapered

wedges[5]

Experimental Protocols
ZBH Avenir® 7-Year Study Methodology

A prospective, multicenter study was conducted between January 2006 and October 2008,

enrolling 100 consecutive primary total hip arthroplasties (THAs) in 92 patients.[1] The mean

age of patients at the time of surgery was 58.5 years.[1] Both mini-incision (50%) and standard

approaches (50%) were utilized for implantation.[1] The primary endpoints were implant

survival, functional outcomes assessed by the Harris Hip Score (HHS), and radiographic

evidence of loosening or subsidence.[1] Statistical analysis was performed using Kaplan-Meier

survivorship analysis.[1]
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Performance of ZBH G7® Acetabular System
The G7® Acetabular System is a modular platform that can be used in both primary and

revision total hip arthroplasty. Its performance has been evaluated in various clinical settings,

including in combination with dual mobility liners to enhance stability.

Clinical Data Summary: ZBH G7® vs. Competitors in
Revision THA

Implant System Study Follow-up
Survivorship (All-
Cause Acetabular
Cup Re-revision)

Hazard Ratio (vs.
HG-1)

ZBH G7® OsseoTi® 2 Years 95%[6] 2.13[6]

DePuy Synthes

Pinnacle® Porocoat
10 Years 97%[6] 0.24[6]

Stryker Trident®

Tritanium®
10 Years 96%[6] 0.46[6]

Note: This data is from a study on revision total hip arthroplasty and compares contemporary

components to a historical control (Harris-Galante-1). The G7 OsseoTi had a shorter follow-up

in this particular study compared to the other implants.

Experimental Protocols
ZBH G7® Dual Mobility Study Methodology

A retrospective, single-center study evaluated 105 patients who underwent primary THA with

the G7® Dual Mobility Acetabular System between March 2019 and April 2023. The mean

follow-up period was 2.5 years. The primary outcomes were revision-free survival, complication

rates, and clinical improvement measured by the modified Harris Hip Score (mHHS) and Visual

Analog Scale (VAS) for pain. Survivorship was analyzed using Kaplan-Meier curves.

Biological Signaling Pathways in Hip Arthroplasty
The long-term success of hip implants is critically dependent on two key biological processes:

osseointegration and the inflammatory response to wear debris.
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Osseointegration Signaling Pathway
Osseointegration is the process of direct structural and functional connection between living

bone and the surface of a load-bearing artificial implant. This process is crucial for the stability

and longevity of uncemented hip implants. The Wnt/β-catenin signaling pathway is a key

regulator of osteogenesis (bone formation) and is therefore central to successful

osseointegration.

Osseointegration Cascade
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(Osseointegration)
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Caption: Wnt/β-catenin signaling in implant osseointegration.

Inflammatory Response to Polyethylene Wear Debris
Over time, the articulating surfaces of a hip implant can generate microscopic wear particles,

primarily from the polyethylene liner. These particles can trigger a chronic inflammatory

response, leading to bone resorption (osteolysis) and, ultimately, aseptic loosening of the

implant. The NF-κB signaling pathway is a central mediator of this inflammatory cascade.
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Inflammatory Response to Wear Debris
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Caption: NF-κB signaling in wear debris-induced osteolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. zimmerbiomet.com [zimmerbiomet.com]

2. How Does Implant Survivorship Vary with Different Corail Femoral Stem Variants? Results
of 51,212 Cases with Up to 30 Years Of Follow-up from the Norwegian Arthroplasty Register
- PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. How Does Implant Survivorship Vary with Different Corail Femoral Stem Variants? Results
of 51,212 Cases with Up to 30 Years Of Follow-up from the Norwegian Arthroplasty Register
- PubMed [pubmed.ncbi.nlm.nih.gov]

5. Accolade II | Stryker [stryker.com]

6. Comparative Survival of Contemporary Cementless Acetabular Components Following
Revision Total Hip Arthroplasty - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Clinical data validating ZBH's hip implant efficacy].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193767#clinical-data-validating-zbh-s-hip-implant-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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